5-Fluoro-N-(2-methoxy-5-methylphenyl)thiophene-2-sulfonamide

• Molecular Formula: C12H12FNO3S2
• Molecular Weight: 301.4 g/mol
• IUPAC Name: 5-fluoro-N-(2-methoxy-5-methylphenyl)thiophene-2-sulfonamide
• InChI: InChI=1S/C12H12FNO3S2/c1-8-3-4-10(17-2)9(7-8)14-19(15,16)12-6-5-11(13)18-12/h3-7,14H,1-2H3
• InChI Key: LUIUMGRPLRFGBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NS(=O)(=O)C2=CC=C(S2)F

Description

5-Fluoro-N~2~-(2-methoxy-5-methylphenyl)-2-thiophenesulfonamide is a synthetic organic compound with potential applications in various scientific fields. This compound features a fluorine atom, a methoxy group, and a methyl group attached to a phenyl ring, which is further connected to a thiophenesulfonamide moiety. The unique structure of this compound makes it an interesting subject for research in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-fluoro-N~2~-(2-methoxy-5-methylphenyl)-2-thiophenesulfonamide typically involves multiple steps, including the introduction of the fluorine atom, methoxy group, and methyl group to the phenyl ring, followed by the attachment of the thiophenesulfonamide moiety. Common synthetic routes may involve:

Halogenation: Introduction of the fluorine atom to the phenyl ring using reagents such as N-fluorobenzenesulfonimide (NFSI) or Selectfluor.

Methoxylation: Introduction of the methoxy group using reagents like sodium methoxide or dimethyl sulfate.

Methylation: Introduction of the methyl group using reagents such as methyl iodide or dimethyl sulfate.

Sulfonamide Formation: Attachment of the thiophenesulfonamide moiety through reactions involving thiophene-2-sulfonyl chloride and an appropriate amine.

Industrial Production Methods

Industrial production of 5-fluoro-N~2~-(2-methoxy-5-methylphenyl)-2-thiophenesulfonamide may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Techniques such as continuous flow chemistry and green chemistry principles may be